1-(3,5-difluorophenyl)-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)methanesulfonamide
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Description
1-(3,5-difluorophenyl)-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H18F2N4O2S and its molecular weight is 392.42. The purity is usually 95%.
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Scientific Research Applications
Molecular and Supramolecular Structures
The molecular and supramolecular structures of N-[2-(pyridin-2-yl)ethyl] derivatives of methanesulfonamide, benzenesulfonamide, and toluenesulfonamide reveal insights into their structural similarities and differences. These compounds demonstrate varying N(amide)-C(ethyl)-C(ethyl)-C(pyridinyl) torsion angles and hydrogen bonding patterns, affecting their molecular conformations and interactions. Such structural variations are crucial for understanding the compound's potential interactions and applications in scientific research (Jacobs et al., 2013).
Synthesis and Molecular Conformations
The synthesis and analysis of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines offer insights into the compound's molecular conformations and hydrogen bonding. These studies contribute to our understanding of the compound's chemical behavior and potential for forming specific molecular architectures, which could be relevant for developing new materials or chemical sensors (Sagar et al., 2017).
Practical Synthesis for Chronic Renal Disease Agents
A practical synthesis approach for related compounds demonstrates their potential application in the treatment of chronic renal diseases. This synthesis process highlights the compound's relevance in pharmaceutical research, particularly in developing treatments for chronic conditions (Ikemoto et al., 2000).
Transfer Hydrogenation Using Precatalysts
Research into base-free transfer hydrogenation using Cp*Ir(pyridinesulfonamide)Cl precatalysts with related compounds explores their potential applications in catalysis. Such studies are crucial for developing new catalytic processes that are more environmentally friendly and efficient (Ruff et al., 2016).
Properties
IUPAC Name |
1-(3,5-difluorophenyl)-N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]methanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F2N4O2S/c1-13-8-18(15-2-4-21-5-3-15)23-24(13)7-6-22-27(25,26)12-14-9-16(19)11-17(20)10-14/h2-5,8-11,22H,6-7,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUJJSZJFIFGMOQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNS(=O)(=O)CC2=CC(=CC(=C2)F)F)C3=CC=NC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F2N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.